Cas no 118650-57-0 (4,6-Dideoxysucrose)

4,6-Dideoxysucrose structure
4,6-Dideoxysucrose structure
Product Name:4,6-Dideoxysucrose
CAS No:118650-57-0
MF:C12H22O9
MW:310.297685146332
CID:145111
PubChem ID:195270
Update Time:2024-02-28

4,6-Dideoxysucrose Chemical and Physical Properties

Names and Identifiers

    • a-D-xylo-Hexopyranoside, b-D-fructofuranosyl 4,6-dideoxy-
    • 4,6-dideoxysucrose
    • alpha-D-fructofuranosyl 4,6-dideoxy-alpha-D-xylo-hexopyranoside
    • alpha-D-Xylo-hexopyranoside, beta-D-fructofuranosyl 4,6-dideoxy-
    • Hex-2-ulofuranosyl 4,6-dideoxyhexopyranoside
    • 4,6-Dideoxysucrose
    • Inchi: 1S/C12H22O9/c1-5-2-6(15)8(16)11(19-5)21-12(4-14)10(18)9(17)7(3-13)20-12/h5-11,13-18H,2-4H2,1H3/t5-,6+,7-,8-,9-,10+,11-,12-/m1/s1
    • InChI Key: PEGKGDVXERBKMT-VIXLETMSSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)O[C@@H]1[C@@H]([C@H](C[C@@H](C)O1)O)O)O)O

Computed Properties

  • Exact Mass: 310.126
  • Monoisotopic Mass: 310.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 149

Experimental Properties

  • Density: 1.57
  • Boiling Point: 598.3°Cat760mmHg
  • Flash Point: 315.7°C
  • Refractive Index: 1.602
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